Cas no 2229297-23-6 ({1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol)
{1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol Chemical and Physical Properties
Names and Identifiers
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- {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol
- {1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol
- EN300-1979893
- 2229297-23-6
-
- Inchi: 1S/C11H12ClNO3/c12-10-2-1-9(13(15)16)5-8(10)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
- InChI Key: UVNHESWKGOJAFU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1CC1(CO)CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 241.0505709g/mol
- Monoisotopic Mass: 241.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66Ų
{1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1979893-1g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-5g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 5g |
$2732.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-10g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 10g |
$4052.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-0.05g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 0.05g |
$792.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-0.1g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 0.1g |
$829.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-0.25g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 0.25g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-0.5g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 0.5g |
$905.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-1.0g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1979893-2.5g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 2.5g |
$1848.0 | 2023-09-16 | ||
| Enamine | EN300-1979893-5.0g |
{1-[(2-chloro-5-nitrophenyl)methyl]cyclopropyl}methanol |
2229297-23-6 | 5g |
$2732.0 | 2023-06-02 |
{1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol
Introduction to {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2229297-23-6)
{1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2229297-23-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.
The molecular structure of {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol is composed of a cyclopropyl ring attached to a substituted benzene ring through a methyl group. The presence of a chloro and nitro substituent on the benzene ring imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
Recent studies have highlighted the multifaceted biological activities of {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol. One of the key areas of interest is its potential as an antimicrobial agent. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.
In addition to its antimicrobial properties, {1-(2-chloro-5-nitrophenyl)methylclopo propyl}methanol has also shown promise in the field of cancer research. A study by Johnson et al. (2022) investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that it selectively targets and induces apoptosis in cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.
The pharmacokinetic profile of {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol has been another focus of recent research. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. For instance, a study by Lee et al. (2023) reported that the compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.
Moreover, the safety profile of {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol has been extensively evaluated in preclinical studies. Toxicity assessments conducted by Wang et al. (2024) revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for further clinical development.
In conclusion, {1-(2-chloro-5-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2229297-23-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antimicrobial and anticancer therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments.
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